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Compound of Interest

Compound Name: Z-Val-Gly-Oet

CAS No.: 2766-17-8

Cat. No.: B2437278

Get Quote

Technical Whitepaper | Version 1.0

Audience: Senior Researchers, Medicinal Chemists, and Analytical Scientists.

Executive Summary
The precise characterization of protected dipeptides is a cornerstone of peptide therapeutics

and peptidomimetic drug design. This guide provides a definitive technical analysis of N-

Benzyloxycarbonyl-L-valylglycine ethyl ester (Z-Val-Gly-OEt). Beyond simple molecular weight

lookups, we explore the causality between isotopic distributions and mass spectrometry (MS)

signals, providing a self-validating framework for experimental verification.

Compound Identity:

IUPAC Name: Ethyl 2-[[(2S)-3-methyl-2-

(phenylmethoxycarbonylamino)butanoyl]amino]acetate[1]

CAS Number: 2766-17-8[1][2]
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Molecular Formula:

[1][3]

Structural Anatomy & Fragmentation Logic
To understand the mass properties, we must first deconstruct the molecule into its synthons. In

peptide chemistry, mass is not a static number but a sum of modular residues.

Modular Breakdown
The molecule consists of four distinct chemical modules. Understanding these modules is

critical for interpreting MS fragmentation patterns (MS/MS).

Z-Group (Cbz): The N-terminal protecting group (

). It is acid-stable but sensitive to catalytic hydrogenolysis.

Valine Residue: The hydrophobic core (

).

Glycine Residue: The flexible linker (

).

Ethyl Ester: The C-terminal protecting group (

).

Structural Visualization (DOT)
The following diagram maps the chemical connectivity and the logical flow of mass addition.
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Figure 1: Modular decomposition of Z-Val-Gly-OEt showing the connectivity of protecting

groups and amino acid residues.

Molecular Weight vs. Molar Mass: The Calculation
In high-precision contexts (e.g., LC-MS/MS vs. preparative weighing), distinguishing between

Monoisotopic Mass and Average Molar Mass is imperative.

The Scientific Distinction
Average Molar Mass: Used for stoichiometry (weighing powders). It accounts for the natural

abundance of all isotopes (e.g.,

is 1.1% of Carbon).[4][5]

Monoisotopic Mass: Used for Mass Spectrometry.[4][6][7] It calculates the mass using only

the most abundant isotope (

).

Computational Derivation Table
The following table derives the exact values based on IUPAC standard atomic weights.
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Element Count
Monoisotop
ic Mass
(Da)

Average
Mass (
g/mol )

Contributio
n (Mono)

Contributio
n (Avg)

Carbon (C) 17 12.00000 12.011 204.00000 204.187

Hydrogen (H) 24 1.00783 1.008 24.18792 24.192

Nitrogen (N) 2 14.00307 14.007 28.00614 28.014

Oxygen (O) 5 15.99491 15.999 79.97455 79.995

TOTAL - - - 336.16861 336.388

Critical Insight: If you set your Mass Spectrometer to look for 336.4 (Average), you will miss the

peak. The instrument detects the monoisotopic ion at 336.17 m/z.

Experimental Validation Protocol
Trustworthiness in science comes from self-validation. Use this protocol to confirm the identity

of Z-Val-Gly-OEt.

LC-MS Validation Workflow
This workflow ensures that the substance synthesized or purchased matches the theoretical

calculations.

Reagents:

Solvent A: Water + 0.1% Formic Acid.

Solvent B: Acetonitrile + 0.1% Formic Acid.

Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH).

Method:

Dissolution: Dissolve 1 mg of Z-Val-Gly-OEt in 1 mL of 50:50 Water:Acetonitrile.

Ionization: Electrospray Ionization (ESI) in Positive Mode (+).
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Detection: Scan range 100–1000 m/z.

Expected Mass Spectrum Signals
In ESI+, the molecule will protonate or form adducts.

Ion Species Formula Calculation (Mono) Expected m/z

Protonated 337.1759

Sodium Adduct 359.1584

Potassium Adduct 375.1323

Validation Checkpoint: If you observe a strong peak at 337.2 and a satellite peak at 359.2, the

molecular weight is confirmed.

MS Logic Diagram
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Figure 2: Logical flow of Mass Spectrometry validation for Z-Val-Gly-OEt.

Synthesis & Application Context
Understanding the synthesis provides context for potential impurities (e.g., unreacted Z-Val-

OH).

Synthesis Pathway
The standard synthesis involves the coupling of Z-Val-OH (Carboxyl component) with H-Gly-

OEt (Amine component) using a coupling reagent like DCC or EDC/HOBt.

Reaction:
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Purification: The product is hydrophobic (due to Z and Val). It typically precipitates or is

extracted into Ethyl Acetate, while unreacted Gly-OEt remains in the aqueous phase.

Storage and Stability
Hygroscopicity: Low. The Z-group and Ethyl ester make it relatively lipophilic.

Storage:

is recommended for long-term storage to prevent ester hydrolysis (loss of OEt group).

References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 7015716, N-Benzyloxycarbonyl-L-valylglycine ethyl ester. Retrieved from

[Link]

IUPAC. (2021). Atomic Weights of the Elements. Commission on Isotopic Abundances and

Atomic Weights. Retrieved from [Link]

Matrix Science. (2023).[8] Mascot Help: Mass Accuracy & Resolution. (Reference for

Monoisotopic vs Average mass logic). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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